Cas no 560-24-7 (2-Pentanone,3-hydroxy-3-methyl-)
560-24-7 structure
Product Name:2-Pentanone,3-hydroxy-3-methyl-
2-Pentanone,3-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone,3-hydroxy-3-methyl-
- 2-Pentanone, 3-hydroxy-3-methyl- (8CI,9CI)
- 3-hydroxy-3-methylpentan-2-one
- 3-Hydroxy-3-methyl-pentan-2-on
- 3-hydroxy-3-methyl-pentan-2-one
- 3-hydroxy-3-methylpentane-2-one
- 3-Methyl-pentanol-(3)-on-(2)
- AC1L5DTP
- AC1Q5CBB
- CTK5A4524
- Methyl-aethyl-acetyl-carbinol
- NSC14251
- NSC31340
- NSC31641
- 560-24-7
- DTXSID10279826
- NS00041443
- NSC-31340
- NSC-31641
- NSC-14251
- 3-hydroxy-3-methyl-2-pentanone
- SCHEMBL640543
- 2-Pentanone, 3-hydroxy-3-methyl-
-
- Inchi: 1S/C6H12O2/c1-4-6(3,8)5(2)7/h8H,4H2,1-3H3
- InChI Key: KHCUSEDRQWYNDS-UHFFFAOYSA-N
- SMILES: OC(C(C)=O)(C)CC
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 98.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 0.73640
2-Pentanone,3-hydroxy-3-methyl- Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
560-24-7 (2-Pentanone,3-hydroxy-3-methyl-) Related Products
- 115-22-0(3-Hydroxy-3-methyl-2-butanone)
- 1123-27-9(1-Acetylcyclohexanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent